Cas no 123297-88-1 (Benzofuran-6-carbaldehyde)

Benzofuran-6-carbaldehyde structure
Benzofuran-6-carbaldehyde structure
Product Name:Benzofuran-6-carbaldehyde
CAS No:123297-88-1
MF:C9H6O2
MW:146.14274263382
MDL:MFCD09038098
CID:138515
PubChem ID:14354086
Update Time:2025-04-19

Benzofuran-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-BENZOFURAN-6-CARBALDEHYDE
    • 6-Benzofurancarboxaldehyde
    • BENZOFURAN-6-CARBALDEHYDE
    • benzofuran-4-carboxaldehyde
    • benzofuran-6-carboxaldehyde
    • 6-Formyl-2H-1-benzo[b]furan
    • 6-Benzofurancarbaldehyde
    • 6-Formylbenzo[b]furan
    • 1-benzo[b]furan-6-carbaldehyde
    • 4451AA
    • ZB0413
    • AS06420
    • CM10731
    • MB06876
    • SY026601
    • AB0047380
    • A890815
    • MFCD09038098
    • DTXSID00559285
    • Z1198184423
    • AS-80057
    • SCHEMBL3789969
    • EN300-190636
    • HLSNQZQSNWFXET-UHFFFAOYSA-N
    • AKOS006330398
    • 123297-88-1
    • AC3295
    • CS-0173259
    • YEA29788
    • 6-Benzofurancarboxaldehyde (9CI)
    • Benzofuran-6-carbaldehyde
    • MDL: MFCD09038098
    • Inchi: 1S/C9H6O2/c10-6-7-1-2-8-3-4-11-9(8)5-7/h1-6H
    • InChI Key: HLSNQZQSNWFXET-UHFFFAOYSA-N
    • SMILES: O1C=CC2C=CC(C=O)=CC1=2

Computed Properties

  • Exact Mass: 146.03700
  • Monoisotopic Mass: 146.036779430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 30.2

Experimental Properties

  • Density: 1.238
  • Boiling Point: 252 ºC
  • Flash Point: 110 ºC
  • PSA: 30.21000
  • LogP: 2.24530

Benzofuran-6-carbaldehyde Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzofuran-6-carbaldehyde Pricemore >>

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Benzofuran-6-carbaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Diethyl ether ;  -78 °C; 20 min
1.2 3 h, -25 °C; overnight, -25 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of 3,4-di-substituted cyclobutene-1,2-diones as CXC-chemokine receptor ligands
, United States, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Diethyl ether ;  -78 °C; 20 min
1.2 3 h, -25 °C; overnight, -25 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of diaminothiadiazole dioxides and monoxides as CXC- and CC-chemokine receptor ligands
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Diethyl ether ;  -78 °C; 20 min
1.2 3 h, -25 °C; overnight, -25 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of 3,4-diaminocyclobutene-1,2-diones as CXC-chemokine receptor ligands
, United States, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Diethyl ether ;  -78 °C; 20 min
1.2 3 h, -25 °C; overnight, -25 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of 3,4-di-substituted cyclobutene-1,2-diones as cxc-chemokine receptor ligands
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C
1.2 -78 °C; 2 h, -78 °C
1.3 Solvents: Water ;  -78 °C
Reference
Spiro-oxadiazoline compounds as agonists of α-7-nicotinic acetylcholine receptors and their preparation
, World Intellectual Property Organization, , ,

Benzofuran-6-carbaldehyde Raw materials

Benzofuran-6-carbaldehyde Preparation Products

Benzofuran-6-carbaldehyde Related Literature

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